N-(4-bromonaphthalen-1-yl)-1H-benzo[d]imidazol-2-amine

• Molecular Formula: C17H12BrN3
• Molecular Weight: 338.2 g/mol
• IUPAC Name: N-(4-bromonaphthalen-1-yl)-1H-benzimidazol-2-amine
• InChI: InChI=1S/C17H12BrN3/c18-13-9-10-14(12-6-2-1-5-11(12)13)19-17-20-15-7-3-4-8-16(15)21-17/h1-10H,(H2,19,20,21)
• InChI Key: LQQZLWBREFORKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=C2Br)NC3=NC4=CC=CC=C4N3

Description

N-(4-bromonaphthalen-1-yl)-1H-benzo[d]imidazol-2-amine is a useful research compound. Its molecular formula is C17H12BrN3 and its molecular weight is 338.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A slurry of 1-bromo-4-isothiocyanatonaphthalene (1.0 g, 3.8 mmol), o-phenylene diamine (0.45 g, 4.2 mmol), and polymer-supported carbodiimide (9.0 g, 11 mmol, 1.27 mmol/g) in 72 mL THF was heated to 70° C. with a water-cooled reflux condenser for 3 h. The reaction was filtered, rinsing with dichloromethane. The solution was concentrated to a yellow solid, suspended in dichloromethane, and filtered, rinsing with a small quantity of diethyl ether to give N-(4-bromonaphthalen-1-yl)-1H-benzo[d]imidazol-2-amine as a white solid. MS m/z=338 [M+1]+. Calc'd for C17H12BrN3: 337